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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl tetradecanedioate (CAS 5024-21-5), also known as dimethyl 1,12-
dodecanedicarboxylate, is a long-chain aliphatic diester. Its chemical structure consists of a
fourteen-carbon saturated backbone with methyl ester groups at both termini. This
bifunctionality makes it a versatile building block in various chemical syntheses. In the
pharmaceutical and materials science sectors, long-chain diesters like dimethyl
tetradecanedioate are of interest as intermediates for the synthesis of polymers, macrocycles,
and other complex organic molecules. This guide provides a comprehensive overview of its
chemical properties, synthesis, potential applications, and relevant biological pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of dimethyl tetradecanedioate is
presented in Table 1. This data is essential for its handling, characterization, and use in
chemical reactions.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1583837?utm_src=pdf-interest
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 5024-21-5 [1]
Molecular Formula C16H3004 [1]
Molecular Weight 286.41 g/mol [1]
IUPAC Name dimethyl tetradecanedioate [1]
Tetradecanedioic acid,
dimethyl ester; 1,14-
Synonyms ] ) ) [1]
Dodecanedicarboxylic acid
dimethyl ester
White to off-white crystalline
Appearance .
solid
Melting Point 43-46 °C
Boiling Point 196 °C at 10 mmHg
Soluble in organic solvents
N such as methanol, ethanol,
Solubility

and chloroform. Insoluble in

water.

Spectral Data

Spectroscopic analysis is fundamental for the identification and purity assessment of chemical

compounds. The following tables summarize the key spectral data for dimethyl

tetradecanedioate.

Table 2: 13C NMR Spectral Data[1]
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Assignment Chemical Shift (6, ppm)
C=0 ~174

-OCHs ~51

-CH2-COO- ~34

-CH2-CH2-COO- ~29

-(CH2)s- ~25-29

Table 3: Mass Spectrometry Data[2][3]

Technique

Key Fragments (m/z)

Electron lonization (EI)

286 (M+), 255, 227, 199, 185, 157, 143, 129,
115, 101, 87, 74, 59, 55

Table 4: Infrared (IR) Spectroscopy Data[1]

Functional Group

Wavenumber (cm~?)

C=0 stretch (ester) ~1740
C-O stretch (ester) ~1200-1170
C-H stretch (alkane) ~2920, 2850
C-H bend (alkane) ~1465

Experimental Protocols

Synthesis of Dimethyl Tetradecanedioate via Fischer

Esterification

This protocol describes the synthesis of dimethyl tetradecanedioate from tetradecanedioic

acid using a classic Fischer esterification reaction.

Materials:
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o Tetradecanedioic acid

e Anhydrous methanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Diethyl ether or dichloromethane (for extraction)

Equipment:

Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, suspend tetradecanedioic acid in an excess of
anhydrous methanol (e.g., 10-20 molar equivalents).

o Catalyst Addition: With gentle stirring, cautiously add a catalytic amount of concentrated
sulfuric acid (e.g., 1-2% of the diacid's mass).
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» Reflux: Attach a reflux condenser and heat the mixture to reflux with continuous stirring.
Maintain the reflux for 4-16 hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Reduce the volume of the reaction mixture using a rotary evaporator to remove most of the
excess methanol.

o Extraction: Dilute the residue with an organic solvent (e.g., diethyl ether) and water. Transfer
the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated
aqueous sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure
to obtain the crude dimethyl tetradecanedioate.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent (e.g., methanol or ethanol) or by flash column chromatography on silica gel.

Example Application: Synthesis of a Polyester

Dimethyl tetradecanedioate can be used as a monomer in the synthesis of long-chain
aliphatic polyesters. This protocol provides a general procedure for melt polycondensation with
a diol, such as 1,6-hexanediol.

Materials:

o Dimethyl tetradecanedioate

e 1,6-Hexanediol (or other suitable diol)

« Titanium(lV) butoxide or other transesterification catalyst
e Chloroform or dichloromethane (for purification)

o Methanol (for purification)

 High-purity nitrogen or argon gas
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Equipment:

e Three-neck round-bottom flask

e Mechanical stirrer

« Distillation head and condenser

e Vacuum pump

e Heating mantle with a temperature controller
o Nitrogen/argon inlet

Procedure:

e Monomer Charging: In a clean, dry three-neck round-bottom flask, combine equimolar
amounts of dimethyl tetradecanedioate and the chosen diol.

o Catalyst Addition: Add a catalytic amount of titanium(IV) butoxide (e.g., 0.1 mol% relative to
the diester).

 Inert Atmosphere: Purge the reaction vessel with a slow stream of nitrogen or argon to
remove oxygen and moisture.

» First Stage (Transesterification): Heat the mixture to 180-200 °C with constant stirring.
Methanol, a byproduct of the transesterification, will begin to distill off. Continue this stage
until the majority of the theoretical amount of methanol has been collected (typically 2-4
hours).

e Second Stage (Polycondensation): Gradually increase the temperature to 220-240 °C while
slowly reducing the pressure using a vacuum pump. This will facilitate the removal of excess
diol and drive the polymerization to achieve a higher molecular weight. The viscosity of the
reaction mixture will increase significantly.

o Polymer Isolation: After 3-5 hours under high vacuum, cool the reaction mixture to room
temperature under an inert atmosphere. The resulting polyester can be purified by dissolving
it in a solvent like chloroform and precipitating it in a non-solvent such as cold methanol.
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» Drying: Filter the precipitated polymer and dry it under vacuum until a constant weight is
achieved.

Mandatory Visualizations
Signaling Pathway: Metabolism of Long-Chain
Dicarboxylic Acids

Long-chain dicarboxylic acids, such as tetradecanedioic acid, are metabolized in the body
through a combination of w-oxidation in the endoplasmic reticulum and subsequent [3-oxidation
in peroxisomes. This pathway is an alternative to the primary mitochondrial B-oxidation of fatty
acids.
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Caption: Metabolic pathway of long-chain dicarboxylic acids.

Experimental Workflow: Synthesis and Purification of
Dimethyl Tetradecanedioate

The following diagram illustrates a typical laboratory workflow for the synthesis and purification
of dimethyl tetradecanedioate.
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Caption: Workflow for the synthesis of dimethyl tetradecanedioate.

Logical Relationship: Application in Polyester Synthesis
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This diagram shows the logical relationship of using dimethyl tetradecanedioate as a
monomer in polyester synthesis.
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~~
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Caption: Logical flow of polyester synthesis.

Safety and Handling

Dimethyl tetradecanedioate is classified as an irritant. It may cause skin irritation (H315),
serious eye irritation (H319), and respiratory irritation (H335).[1] Standard laboratory safety
precautions should be followed when handling this compound. This includes the use of
personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work
should be conducted in a well-ventilated area or a fume hood. For detailed safety information,
refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Dimethyl tetradecanedioate is a valuable difunctional molecule with applications as a
monomer and chemical intermediate. This technical guide has provided a detailed overview of
its properties, synthesis, and a relevant biological context. The provided experimental protocols
and workflows serve as a practical resource for researchers and professionals in the fields of
chemistry, materials science, and drug development. The structured data and visualizations are
intended to facilitate a deeper understanding and application of this compound in a research
and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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